N-(4-(4-cyanophenyl)thiazol-2-yl)-2-methoxybenzamide

• IUPAC Name: N-[4-(4-cyanophenyl)-1,3-thiazol-2-yl]-2-methoxybenzamide
• InChI: InChI=1S/C18H13N3O2S/c1-23-16-5-3-2-4-14(16)17(22)21-18-20-15(11-24-18)13-8-6-12(10-19)7-9-13/h2-9,11H,1H3,(H,20,21,22)
• InChI Key: DIUZVRVUQBOURX-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1C(=O)NC2=NC(=CS2)C3=CC=C(C=C3)C#N
• Molecular Formula: C18H13N3O2S
• Molecular Weight: 335.4 g/mol

Description

“N-(4-(4-cyanophenyl)thiazol-2-yl)-2-methoxybenzamide” is a chemical compound that likely contains a thiazole ring, which is a fundamental part of some clinically applied drugs. Thiazole derivatives have been documented to exhibit potent and selective inhibitory activity against a wide range of human cancerous cell lines.

Synthesis Analysis

While specific synthesis information for this compound is not available, thiazole derivatives can be synthesized from ubiquitous thiosemicarbazones and low-cost α-bromoketones.

Scientific Research Applications

Application in Polymer Science

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Use in Anticancer Research

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Application in Organic Field Effect Transistors (OFETs)

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Use in Synthesis of Thiourea Compounds

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Use in Cyclic Voltammetric Studies

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Use in Designing New Materials

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Future Directions

Thiazole derivatives have shown promise in medicinal chemistry and drug discovery research, particularly in the development of anticancer drugs. Future research could focus on further exploring the potential of this compound and similar thiazole derivatives.

Mechanism of Action

Target of Action

Thiazole derivatives, which this compound is a part of, have been found to exhibit diverse biological activities . They have been associated with antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic drug molecules .

Mode of Action

Thiazole derivatives are known to interact with their targets in various ways, leading to different biological outcomes . The thiazole ring is planar, and its aromaticity is characterized by the delocalization of a lone pair of π-electrons of the sulfur atom . This could potentially influence the interaction of the compound with its targets.

Biochemical Pathways

Thiazole derivatives have been associated with various biological activities, suggesting that they may affect multiple biochemical pathways .

Result of Action

Thiazole derivatives have been associated with various biological activities, suggesting that they may have multiple effects at the molecular and cellular levels .